3-Cyclohexyl 6-methyl 4-(4-ethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate

• IUPAC Name: 3-O-cyclohexyl 6-O-methyl 4-(4-ethoxyphenyl)-2,7-dimethyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C28H35NO6/c1-5-34-19-13-11-18(12-14-19)24-23(28(32)35-20-9-7-6-8-10-20)17(3)29-21-15-16(2)22(27(31)33-4)26(30)25(21)24/h11-14,16,20,22,24,29H,5-10,15H2,1-4H3
• InChI Key: ZQJRTIOYQNBYIX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C3=C(CC(C(C3=O)C(=O)OC)C)NC(=C2C(=O)OC4CCCCC4)C
• Molecular Formula: C28H35NO6
• Molecular Weight: 481.6 g/mol

Description

3-Cyclohexyl 6-methyl 4-(4-ethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate is a complex organic compound with a unique structure that includes cyclohexyl, ethoxyphenyl, and quinoline moieties

Preparation Methods

The synthesis of 3-Cyclohexyl 6-methyl 4-(4-ethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate involves multiple steps, including the formation of the quinoline core and the introduction of various substituents. The synthetic route typically starts with the preparation of the quinoline core through a cyclization reaction. Subsequent steps involve the introduction of the cyclohexyl, ethoxyphenyl, and other substituents under specific reaction conditions. Industrial production methods may involve optimization of these steps to improve yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the ethoxyphenyl and quinoline moieties, using reagents like halogens or nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-Cyclohexyl 6-methyl 4-(4-ethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have potential as a biochemical probe or as a lead compound for drug discovery.

Medicine: It could be investigated for its pharmacological properties, such as anti-inflammatory or anticancer activities.

Industry: The compound may find applications in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 3-Cyclohexyl 6-methyl 4-(4-ethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved would depend on the specific application being investigated.

Comparison with Similar Compounds

Similar compounds to 3-Cyclohexyl 6-methyl 4-(4-ethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate include other quinoline derivatives and compounds with similar structural features. These compounds may share some properties but differ in their specific substituents and overall structure, leading to differences in their chemical reactivity and biological activity. The uniqueness of this compound lies in its specific combination of substituents and the resulting properties.